Janelia Fluor 646, SE
Janelia Fluor 646, SE
Fluorescent dye; supplied as an NHS ester for coupling to primary amine groups. Compatible with self-labeling tag systems (e.g. HaloTag® and SNAPtag® ). Suitable for confocal fluorescent imaging, super resolution microscopy (SRM) techniques such as dSTORM (live and fixed cells) and PAINT imaging. Can be multiplexed for two colour imaging with Janelia FluorTM 549 SE . Cell permeable. Excitation maximum = 646 nm; emission maximum = 664 nm. Quantum yield = 0.54, Extinction coefficient = 152,000 M-1cm-1; A280 correction factor is 0.19. HaloTag is a trademark of Promega Corporation, and SNAP-tag is a trademark of New England BioLabs, Inc.
Brand Name:
Vulcanchem
CAS No.:
1811539-59-9
VCID:
VC0005201
InChI:
InChI=1S/C33H31N3O6Si/c1-43(2)27-18-21(34-13-3-14-34)6-9-24(27)31(25-10-7-22(19-28(25)43)35-15-4-16-35)26-17-20(5-8-23(26)32(39)40)33(41)42-36-29(37)11-12-30(36)38/h5-10,17-19H,3-4,11-16H2,1-2H3
SMILES:
C[Si]1(C2=CC(=[N+]3CCC3)C=CC2=C(C4=C1C=C(C=C4)N5CCC5)C6=C(C=CC(=C6)C(=O)ON7C(=O)CCC7=O)C(=O)[O-])C
Molecular Formula:
C33H31N3O6Si
Molecular Weight:
593.711
Janelia Fluor 646, SE
CAS No.: 1811539-59-9
Inhibitors
VCID: VC0005201
Molecular Formula: C33H31N3O6Si
Molecular Weight: 593.711
CAS No. | 1811539-59-9 |
---|---|
Product Name | Janelia Fluor 646, SE |
Molecular Formula | C33H31N3O6Si |
Molecular Weight | 593.711 |
IUPAC Name | 2-[3-(azetidin-1-ium-1-ylidene)-7-(azetidin-1-yl)-5,5-dimethylbenzo[b][1]benzosilin-10-yl]-4-(2,5-dioxopyrrolidin-1-yl)oxycarbonylbenzoate |
Standard InChI | InChI=1S/C33H31N3O6Si/c1-43(2)27-18-21(34-13-3-14-34)6-9-24(27)31(25-10-7-22(19-28(25)43)35-15-4-16-35)26-17-20(5-8-23(26)32(39)40)33(41)42-36-29(37)11-12-30(36)38/h5-10,17-19H,3-4,11-16H2,1-2H3 |
Standard InChIKey | ODBCGJUBBYOJOS-UHFFFAOYSA-N |
SMILES | C[Si]1(C2=CC(=[N+]3CCC3)C=CC2=C(C4=C1C=C(C=C4)N5CCC5)C6=C(C=CC(=C6)C(=O)ON7C(=O)CCC7=O)C(=O)[O-])C |
Description | Fluorescent dye; supplied as an NHS ester for coupling to primary amine groups. Compatible with self-labeling tag systems (e.g. HaloTag® and SNAPtag® ). Suitable for confocal fluorescent imaging, super resolution microscopy (SRM) techniques such as dSTORM (live and fixed cells) and PAINT imaging. Can be multiplexed for two colour imaging with Janelia FluorTM 549 SE . Cell permeable. Excitation maximum = 646 nm; emission maximum = 664 nm. Quantum yield = 0.54, Extinction coefficient = 152,000 M-1cm-1; A280 correction factor is 0.19. HaloTag is a trademark of Promega Corporation, and SNAP-tag is a trademark of New England BioLabs, Inc. |
Synonyms | Alternative Name: JF 646, NHS |
PubChem Compound | 124201858 |
Last Modified | Dec 03 2021 |
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